(6-Fluoropyridin-3-yl)methanesulfonylfluoride

• Molecular Formula: C6H5F2NO2S
• Molecular Weight: 193.17 g/mol
• IUPAC Name: (6-fluoropyridin-3-yl)methanesulfonyl fluoride
• InChI: InChI=1S/C6H5F2NO2S/c7-6-2-1-5(3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key: VHALTWHOBUWGQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CS(=O)(=O)F)F

Description

(6-Fluoropyridin-3-yl)methanesulfonylfluoride is a fluorinated sulfonyl fluoride derivative featuring a pyridine ring substituted with a fluorine atom at the 6-position and a methanesulfonyl fluoride group at the 3-position. This compound belongs to a class of reactive electrophiles widely utilized in chemical biology and medicinal chemistry, particularly as covalent inhibitors or probes targeting nucleophilic residues (e.g., serine, cysteine) in enzymes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of (6-Fluoropyridin-3-yl)methanesulfonylfluoride can be contextualized by comparing it with analogous sulfonyl fluorides and pyridine derivatives. Below is a detailed analysis:

Structural Analog: (6-Chloropyridin-3-yl)methanesulfonylfluoride

• Molecular Formula: C₆H₅ClFNO₂S
• Molar Mass : 209.63 g/mol
• Key Differences: Substituent: Chlorine replaces fluorine at the pyridine 6-position. Steric Impact: The bulkier chlorine atom could introduce steric hindrance, affecting interactions with enzyme active sites.
• Relevance : While direct kinetic data for this analog are unavailable, such substitutions are critical in medicinal chemistry for tuning selectivity and potency .

Functional Analog: Methanesulfonylfluoride (5EHX)

• Kinetic Parameter : Inhibition rate constant ($k_{\text{inact}}$) = 0.39 s⁻¹ .
• Key Differences :
  • Structure : Lacks the pyridine ring, making it a simpler alkyl sulfonyl fluoride.
  • Reactivity : The absence of aromatic electron-withdrawing groups may result in lower electrophilicity compared to pyridine-based analogs.
  • Applications : Used as a broad-spectrum serine hydrolase inhibitor, whereas pyridine-containing derivatives like (6-Fluoropyridin-3-yl)methanesulfonylfluoride may exhibit enhanced target specificity due to aromatic interactions .

Sulfonamide Derivative: 6-Chloro-N-[(3-Fluorophenyl)methyl]-N-methylpyridine-3-sulfonamide

• Structure : Features a sulfonamide group instead of sulfonyl fluoride, with a chloro-pyridine core and a fluorobenzyl substituent.
• Key Differences :
  • Reactivity : Sulfonamides are less electrophilic than sulfonyl fluorides, making them reversible inhibitors rather than covalent modifiers.
  • Biological Role : Sulfonamides are traditionally associated with antimicrobial or enzyme inhibitory activities, contrasting with sulfonyl fluorides’ use in covalent targeting .

Substituent Effects in Pyridine Derivatives

• Example: (E)-Methyl 3-(6-Cyano-5-fluoropyridin-3-yl)acrylate () and cinnoline-pyridyl derivatives (). Electronic Modulation: Cyano or fluorine substituents on pyridine rings alter electronic density, influencing binding to biological targets.

Research Implications and Gaps

• Reactivity Studies : Direct comparisons of inhibition kinetics between (6-Fluoropyridin-3-yl)methanesulfonylfluoride and its chloro analog are lacking. Future work should quantify $k_{\text{inact}}$ values and binding affinities.
• Biological Screening: Fluoropyridine sulfonyl fluorides warrant evaluation in disease-relevant models, building on cinnoline derivative studies .
• Computational Modeling : Molecular dynamics simulations could elucidate how fluorine vs. chlorine substituents influence enzyme interactions.